2-(2-Methyl-1-benzofuran-3-yl)ethan-1-amine hydrochloride
Description
“2-(2-Methyl-1-benzofuran-3-yl)ethan-1-amine hydrochloride” is a chemical compound with the molecular formula C11H13NO . It is used for research purposes .
Molecular Structure Analysis
The molecular structure of “2-(2-Methyl-1-benzofuran-3-yl)ethan-1-amine hydrochloride” can be confirmed by various methods such as 1H nuclear magnetic resonance (NMR), 13C NMR, and mass spectrometry (MS) .Physical And Chemical Properties Analysis
The physical and chemical properties of “2-(2-Methyl-1-benzofuran-3-yl)ethan-1-amine hydrochloride” such as boiling point and storage conditions are not specified in the retrieved data .Scientific Research Applications
Medicinal Chemistry: Potential Therapeutic Applications
Benzofuran derivatives, including 2-(2-Methyl-1-benzofuran-3-yl)ethan-1-amine hydrochloride , have been studied for their potential therapeutic applications . These compounds exhibit a range of biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral properties. The compound’s structure allows it to interact with various biological targets, making it a candidate for drug development and lead compound optimization in medicinal chemistry.
Pharmacology: Drug Design and Development
In pharmacology, the benzofuran core of 2-(2-Methyl-1-benzofuran-3-yl)ethan-1-amine hydrochloride is of particular interest due to its presence in several biologically active molecules . Researchers utilize this compound in the design and synthesis of new drugs, especially for diseases where benzofuran derivatives have shown efficacy, such as hepatitis C and certain cancers.
Organic Synthesis: Building Block for Complex Molecules
This compound serves as a versatile building block in organic synthesis. Its reactivity allows for the construction of complex molecules, including natural products that contain benzofuran rings, which are challenging to synthesize . It’s used in various synthetic strategies, such as cyclization reactions, to build diverse molecular architectures.
Analytical Chemistry: Standard for Calibration
In analytical chemistry, 2-(2-Methyl-1-benzofuran-3-yl)ethan-1-amine hydrochloride can be used as a reference standard for calibration purposes. Its well-characterized properties, such as NMR and HPLC profiles, make it suitable for validating analytical methods .
Environmental Science: Study of Bioactive Compounds
The environmental impact of bioactive compounds like 2-(2-Methyl-1-benzofuran-3-yl)ethan-1-amine hydrochloride is also a research area. Studies may focus on its biodegradability, persistence in the environment, and potential as a natural pesticide due to its antibacterial properties .
properties
IUPAC Name |
2-(2-methyl-1-benzofuran-3-yl)ethanamine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13NO.ClH/c1-8-9(6-7-12)10-4-2-3-5-11(10)13-8;/h2-5H,6-7,12H2,1H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VDIFNMNJYLEUIS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C2=CC=CC=C2O1)CCN.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14ClNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
211.69 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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